Cas no 180340-71-0 (5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-)
![5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- structure](https://www.kuujia.com/scimg/cas/180340-71-0x500.png)
180340-71-0 structure
Product name:5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-
5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-
- 5H-Pyrido[2,3-b]azepin-5-one, 6,7,8,9-tetrahydro-
- 6,7,8,9-Tetrahydro-5H-pyrido[2,3-b]azepin-5-one
- 76954-30-8
- DTXSID501243834
- CS-0131195
- 5H,6H,7H,8H,9H-pyrido[2,3-b]azepin-5-one
- XQXWGFVQCQZVQE-UHFFFAOYSA-N
- SCHEMBL5234386
- 1-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one
- 180340-71-0
- 6,7,8,9-tetrahydro-5Hpyrido[2,3-b]azepin-5-one
- 7,8-Dihydro-1H-pyrido[2,3-b]azepin-5(6H)-one
-
- Inchi: InChI=1S/C9H10N2O/c12-8-4-2-6-11-9-7(8)3-1-5-10-9/h1,3,5H,2,4,6H2,(H,10,11)
- InChI Key: XQXWGFVQCQZVQE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 162.079312947Da
- Monoisotopic Mass: 162.079312947Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42Ų
- XLogP3: 1
5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- Related Literature
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Marikumar Rajendran,Sivakumar Vaidyanathan Dalton Trans., 2020,49, 9239-9253
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Menna Samir,Mohamed Salama,Nageh K. Allam J. Mater. Chem. A, 2016,4, 9375-9380
180340-71-0 (5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-) Related Products
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